Cas no 399-28-0 (2-(2-fluorophenoxy)propane-1,3-diol)

• Product Name: 2-(2-fluorophenoxy)propane-1,3-diol
• CAS No: 399-28-0
• MF: C₉H₁₁FO₃
• MW: 186.180246591568
• CID: 1511221
• PubChem ID: 251683
• Update Time: 2025-04-21

2-(2-fluorophenoxy)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)propane-1,3-diol
• 3-(2-Fluorophenoxy)-1,2-propanediol
• 1,2-Dihydroxy-3-o-fluorphenoxypropan
• 3-(2-Fluor-phenoxy)-propan-1,2-diol
• rac-3-(2-fluorophenoxy)propane-1,2-diol
• 3-(2-fluoro-phenoxy)-propane-1,2-diol
• 3-(2-Fluorophenoxy)-1,2-propanediol; 1,2-Dihydroxy-3-o-fluorphenoxypropan; 3-(2-Fluor-phenoxy)-propan-1,2-diol; rac-3-(2-fluorophenoxy)propane-1,2-diol; 3-(2-fluoro-phenoxy)-propane-1,2-diol;
• 1,2-Propanediol, 3-(2-fluorophenoxy)-

• Inchi： 1S/C9H11FO3/c10-8-3-1-2-4-9(8)13-6-7(12)5-11/h1-4,7,11-12H,5-6H2
• InChI Key： SJNWVWZUCJZLGK-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCC(CO)O

Computed Properties

• Exact Mass: 186.06923
• Monoisotopic Mass: 186.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69
• LogP: 0.55770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers